Cas no 1694795-37-3 (2-(2,2-Difluoropropanoyl)cyclohexane-1,3-dione)

• Product Name: 2-(2,2-Difluoropropanoyl)cyclohexane-1,3-dione
• CAS No: 1694795-37-3
• MF: C₉H₁₀F₂O₃
• MW: 204.170710086823
• CID: 5746545
• PubChem ID: 130495259
• Update Time: 2025-06-08

2-(2,2-Difluoropropanoyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-Difluoropropanoyl)cyclohexane-1,3-dione
• 1694795-37-3
• EN300-1125750
• 1,3-Cyclohexanedione, 2-(2,2-difluoro-1-oxopropyl)-

• Inchi： 1S/C9H10F2O3/c1-9(10,11)8(14)7-5(12)3-2-4-6(7)13/h7H,2-4H2,1H3
• InChI Key： JTNUGBDYQPJNJM-UHFFFAOYSA-N
• SMILES： FC(C)(C(C1C(CCCC1=O)=O)=O)F

Computed Properties

• Exact Mass: 204.05980050g/mol
• Monoisotopic Mass: 204.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 322.9±42.0 °C(Predicted)
• pka: 3.01±0.25(Predicted)

Additional information on 2-(2,2-Difluoropropanoyl)cyclohexane-1,3-dione

Professional Introduction to 2-(2,2-Difluoropropanoyl)cyclohexane-1,3-dione (CAS No. 1694795-37-3)

2-(2,2-Difluoropropanoyl)cyclohexane-1,3-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1694795-37-3, exhibits a unique structural framework that positions it as a promising candidate for various biochemical applications. The presence of 2,2-difluoropropanoyl and cyclohexane-1,3-dione moieties in its molecular structure imparts distinct chemical properties that make it particularly intriguing for further exploration.

The compound's structure is characterized by a cyclohexane ring substituted with two carbonyl groups at the 1 and 3 positions, which are further acylated with a 2,2-difluoropropanoyl group. This specific arrangement of functional groups contributes to its reactivity and potential utility in synthetic chemistry. The incorporation of fluorine atoms in the side chain enhances the compound's metabolic stability and lipophilicity, making it an attractive moiety for drug design.

In recent years, there has been growing interest in the development of novel heterocyclic compounds that exhibit bioactivity. The cyclohexane-1,3-dione core is a well-known scaffold in medicinal chemistry due to its ability to form stable complexes with biological targets. Researchers have been exploring derivatives of this scaffold to identify new pharmacophores with therapeutic potential. The introduction of the 2,2-difluoropropanoyl group into this framework may lead to enhanced binding affinity and selectivity towards specific biological receptors.

One of the most compelling aspects of 2-(2,2-Difluoropropanoyl)cyclohexane-1,3-dione is its potential as a building block for more complex molecules. The reactive sites on the cyclohexane ring and the acyl groups can be further modified through various chemical reactions, allowing for the synthesis of a diverse array of derivatives. These derivatives could be explored for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their improved pharmacokinetic profiles. The presence of fluorine atoms can modulate the electronic properties of molecules, leading to enhanced binding interactions with biological targets. For instance, fluorine substitution has been shown to increase metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 enzymes. This property is particularly valuable in drug development, where long half-lives can improve patient compliance and reduce dosing frequency.

The synthesis of 2-(2,2-Difluoropropanoyl)cyclohexane-1,3-dione involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are often employed to construct the desired molecular framework. The successful synthesis of this compound underscores the growing capability in organic synthesis and highlights the potential for further innovation in this area.

In conclusion, 2-(2,2-Difluoropropanoyl)cyclohexane-1,3-dione represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential bioactivity make it a valuable compound for further research and development. As our understanding of biochemical pathways continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of novel therapeutic agents.